Cas no 2413846-36-1 (rac-tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: rac-tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 2413846-36-1
• MF: C₁₃H₂₂FNO₃
• MW: 259.317087650299
• CID: 6207275
• PubChem ID: 165770335
• Update Time: 2025-07-15

rac-tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate
• 2413846-36-1
• EN300-7444546

• Inchi： 1S/C13H22FNO3/c1-11(2,3)18-10(17)15-7-12(9-16)5-4-6-13(12,14)8-15/h16H,4-9H2,1-3H3/t12-,13-/m0/s1
• InChI Key： UYJQLDOTPKSRRK-STQMWFEESA-N
• SMILES： F[C@@]12CN(C(=O)OC(C)(C)C)C[C@]1(CO)CCC2

Computed Properties

• Exact Mass: 259.15837173g/mol
• Monoisotopic Mass: 259.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate

Professional Introduction to Rac-Tert-butyl (3aR,6aS)-3a-Fluoro-6a-(Hydroxymethyl)-Octahydrocyclopenta[c]Pyrrole-2-Carboxylate (CAS No. 2413846-36-1)

Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate, identified by its CAS number 2413846-36-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The intricate structure of this compound, featuring a fluorine atom and a hydroxymethyl group within an octahydrocyclopenta[c]pyrrole framework, makes it a promising candidate for further investigation in drug discovery.

The stereochemical configuration of Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate is crucial to its pharmacological properties. The presence of the (3aR,6aS) configuration suggests that the compound may exhibit specific interactions with biological targets, which could influence its efficacy and selectivity. This stereochemical arrangement is often a key factor in the development of enantiomerically pure or enriched drugs, as it can significantly impact the pharmacokinetic and pharmacodynamic profiles of the molecule.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate contributes to these desirable properties. Fluorine substitution can alter the electronic distribution within the molecule, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics make fluorinated compounds particularly attractive for oral administration and long-term therapeutic use.

The hydroxymethyl group in the structure of Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate also plays a critical role in determining its biological activity. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can be essential for binding to biological targets such as enzymes and receptors. The position and orientation of this group can influence the compound's ability to interact with specific proteins or nucleic acids, thereby affecting its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate to various biological targets. These studies have highlighted the compound's potential as a scaffold for drug development. By leveraging computational tools, scientists can optimize the structure of this molecule to enhance its binding affinity and reduce off-target effects. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.

The synthesis of Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate represents a significant challenge due to its complex stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have opened up new possibilities for exploring the therapeutic potential of this molecule.

Preclinical studies have begun to explore the pharmacological properties of Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate. Initial findings suggest that this compound may exhibit promising activities against various disease targets. For instance, studies have indicated that it may interfere with key signaling pathways involved in inflammation and cancer progression. These results warrant further investigation into its potential as a lead compound for drug development.

The future prospects for Rac-Tert-butyl (3aR,6aS)-3a-fluoro-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrole-2-carboxylate are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists, medicinal biologists, and pharmacologists are essential for translating this promising compound into viable therapeutic agents. As our understanding of its biology and chemistry continues to grow, so too will its potential applications in medicine.